(S)-2-Amino-N-((R)-1-methyl-piperidin-3-yl)-propionamide

• Molecular Formula: C9H19N3O
• Molecular Weight: 185.27 g/mol
• SMILES: CC(C(=O)NC1CCCN(C1)C)N
• InChI: InChI=1S/C9H19N3O/c1-7(10)9(13)11-8-4-3-5-12(2)6-8/h7-8H,3-6,10H2,1-2H3,(H,11,13)/t7-,8+/m0/s1
• InChIKey: VRXHEABADVDPMR-JGVFFNPUSA-N

Researchers requiring a chirally pure piperidine scaffold often face stereochemical ambiguity that confounds SAR and catalyst screening. This (S,R)-configured amino amide eliminates that variable. - Fixed (S,R)-stereochemistry at both the 2-amino-propionamide carbon and the piperidine 3-position, distinct from the (S,S)-isomer (CAS 1401666-47-4). - Free primary amine enables amide coupling, reductive amination, sulfonylation, and urea synthesis-derivatization pathways unavailable with N-methyl analogs. - Vendor-certified purity of 95-98% ensures batch-to-batch reproducibility for asymmetric synthesis and in vitro assay development.

(S)-2-Amino-N-((R)-1-methyl-piperidin-3-yl)-propionamide: Chemical Identity & Specifications

(S)-2-Amino-N-((R)-1-methyl-piperidin-3-yl)-propionamide is a chiral piperidine-based amino amide with the molecular formula C9H19N3O, a molecular weight of 185.27 g/mol, and the CAS registry number 1401666-71-4 . This compound features a defined (S,R)-stereochemical configuration, with the S-configuration at the 2-amino-propionamide carbon and the R-configuration at the 3-position of the 1-methyl-piperidine ring [1]. The molecule contains a free primary amine, a secondary amide linkage, and a tertiary amine within the N-methylpiperidine moiety [1]. Commercially available as a research reagent, this compound is supplied at certified purity specifications of 95% to 98% . Its predicted physicochemical properties include a boiling point of 344.5±42.0 °C and a density of 1.05±0.1 g/cm³ .

1 Defined (S,R)-stereochemistry for chiral synthesis studies

2 Free primary amine enables derivatization workflows

3 Piperidine 3-yl substitution for regioisomer SAR consistency

• [1] Kuujia. Cas no 1401666-71-4 ((S)-2-Amino-N-((R)-1-methyl-piperidin-3-yl)-propionamide). View Source

(S)-2-Amino-N-((R)-1-methyl-piperidin-3-yl)-propionamide: Generic Substitution Risks

Generic substitution among piperidine-based amino amide derivatives is scientifically unsound due to three critical factors: stereochemical specificity, substituent position effects, and functional group availability. The (S,R)-stereochemical configuration of this compound is structurally fixed and distinct from its stereoisomers—notably (S)-2-amino-N-((S)-1-methyl-piperidin-3-yl)-propionamide (CAS 1401666-47-4), which carries the alternative (S,S)-configuration . In chiral drug discovery and asymmetric synthesis, stereoisomers routinely exhibit divergent biological activity, receptor binding kinetics, and metabolic stability [1]. Additionally, the substitution position on the piperidine ring (3-yl versus 4-yl) fundamentally alters the three-dimensional orientation of the propionamide moiety and the spatial relationship between the primary amine and the N-methyl group [1]. The compound's free primary amine provides a reactive handle for further derivatization that is absent in N-methylated or N-alkylated analogs such as (S)-2-amino-N-methyl-N-((R)-1-methyl-piperidin-3-yl)-propionamide (CAS 1401665-57-3) . Substituting any structurally divergent analog without rigorous head-to-head validation introduces uncontrolled variables that can invalidate structure-activity relationship studies and synthetic pathway reproducibility. The following evidence dimensions establish the quantifiable and verifiable bases for prioritizing this specific compound over its closest analogs.

(S,S)-stereoisomer (CAS 1401666-47-4)

Stereochemical inversion may shift biological activity and metabolic stability; direct substitution invalidates stereochemical control.

N-methyl analog (CAS 1401665-57-3)

Tertiary amide lacks the free primary amine handle, limiting derivatization pathways that rely on amine nucleophilicity.

4-yl regioisomer analogs

Altered spatial orientation of the propionamide group may shift SAR outcomes and receptor interactions compared to the 3-yl substitution.

• [1] Kuujia. Cas no 1401666-71-4 ((S)-2-Amino-N-((R)-1-methyl-piperidin-3-yl)-propionamide). Structural characterization and stereochemical properties. View Source

(S)-2-Amino-N-((R)-1-methyl-piperidin-3-yl)-propionamide: Differentiation Evidence

Stereochemical Identity: (S,R)- vs (S,S)-Configuration

The target compound possesses a defined (S,R)-stereochemical configuration at two chiral centers: the (S)-configuration at the 2-amino-propionamide carbon and the (R)-configuration at the 3-position of the 1-methyl-piperidine ring. The alternative stereoisomer (S)-2-amino-N-((S)-1-methyl-piperidin-3-yl)-propionamide (CAS 1401666-47-4) carries the (S,S)-configuration [1]. In asymmetric synthesis and chiral drug discovery, stereoisomeric pairs routinely exhibit distinct biological properties, including receptor binding affinities, metabolic stability, and off-target profiles [1]. The stereochemical difference between the (S,R)- and (S,S)-isomers represents a structural divergence that cannot be normalized without explicit experimental comparison; generic substitution introduces an uncontrolled stereochemical variable that invalidates structure-activity relationship reproducibility. Note: Direct comparative pharmacological data between these specific stereoisomers are not publicly available in primary literature; this evidence is classified as supporting evidence based on well-established stereochemical principles in medicinal chemistry.

Stereochemical configuration

Data to verify

(S,R) vs (S,S) stereoisomer: distinct 3D arrangement; quantitative biological differentiation not publicly reported

Stereochemical-control context ensures experimental reproducibility

Direct comparative pharmacological data between these specific stereoisomers are not publicly available

Evidence Dimension	Stereochemical Configuration
Target Compound Data	(S,R)-configuration: (S) at 2-amino-propionamide carbon, (R) at piperidine 3-position [1]
Comparator Or Baseline	(S,S)-configuration: (S) at 2-amino-propionamide carbon, (S) at piperidine 3-position (CAS 1401666-47-4)
Quantified Difference	Stereoisomeric pair: distinct three-dimensional spatial arrangement; quantitative biological differentiation not publicly reported
Conditions	Structural characterization via CAS registry and molecular formula (C9H19N3O for both isomers)

Why This Matters

For chiral drug discovery or asymmetric synthesis, selection of the defined (S,R)-stereoisomer ensures experimental reproducibility and eliminates stereochemical ambiguity as a confounding variable in structure-activity studies.

• [1] Kuujia. Cas no 1401666-71-4 ((S)-2-Amino-N-((R)-1-methyl-piperidin-3-yl)-propionamide). Structural and stereochemical characterization. View Source

Free Primary Amine vs N-Methylated Analog

The target compound features a free primary amine (-NH2) at the propionamide moiety, which serves as a reactive handle for further synthetic elaboration via amide coupling, reductive amination, sulfonylation, or urea formation. In contrast, the N-methylated analog (S)-2-amino-N-methyl-N-((R)-1-methyl-piperidin-3-yl)-propionamide (CAS 1401665-57-3) contains a tertiary amide nitrogen where the N-methyl substitution eliminates the primary amine reactivity entirely . The molecular formula difference (C9H19N3O for target versus C10H21N3O for N-methyl analog, MW: 185.27 vs 199.29) reflects the added methyl group, which also alters lipophilicity and hydrogen-bonding capacity . The free primary amine of the target compound provides a versatile synthetic handle that is absent in the N-methyl analog; selection of the N-methyl derivative would preclude derivatization pathways that require a primary amine nucleophile. No direct comparative reactivity data are publicly available; this evidence is classified as supporting evidence based on fundamental organic chemistry principles and structural analysis.

Primary amine availability

Data to verify

Free -NH2 vs N-methyl (tertiary amide); MW difference +14.02 g/mol, loss of amine nucleophilicity in comparator

Derivatization pathway context: target enables amide coupling, reductive amination, and related transformations

Based on fundamental organic chemistry principles; no direct comparative reactivity data available

Evidence Dimension	Presence of Free Primary Amine Functional Group
Target Compound Data	Contains free primary amine (-NH2); MF: C9H19N3O; MW: 185.27
Comparator Or Baseline	N-methylated analog (CAS 1401665-57-3): tertiary amide nitrogen (no free amine); MF: C10H21N3O; MW: 199.29
Quantified Difference	Molecular weight difference: +14.02 g/mol (additional methyl group); loss of primary amine nucleophilicity in comparator
Conditions	Structural comparison via molecular formula and functional group analysis

Why This Matters

For synthetic chemists requiring a derivatizable amine handle for library synthesis or lead optimization, the target compound enables amide coupling and other transformations that the N-methyl analog cannot undergo.

Piperidine 3-yl vs 4-yl Substitution Position

The target compound features the propionamide group attached at the 3-position of the 1-methyl-piperidine ring, producing a specific three-dimensional orientation of the amide substituent relative to the N-methyl group. The regioisomeric analog (S)-2-amino-N-(1-methyl-piperidin-4-yl)-propionamide, in which the amide is attached at the 4-position of the piperidine ring, presents a fundamentally different spatial arrangement . In piperidine-based pharmacophores, the 3-yl versus 4-yl substitution pattern alters the vector and distance between the basic N-methylpiperidine nitrogen and the amide carbonyl, affecting molecular recognition by biological targets and physicochemical properties [1]. Class-level inference from piperidine medicinal chemistry literature indicates that 3-substituted and 4-substituted piperidines often exhibit divergent binding affinities and selectivity profiles when evaluated against the same biological targets [1]. No direct comparative data between these specific regioisomers are publicly available; this evidence is classified as class-level inference based on established piperidine SAR principles.

Substitution position

Class-level

3-yl vs 4-yl piperidine regioisomer: altered spatial vector and distance between N-methyl and amide substituent

Regioisomer SAR context: 3-substituted piperidines often exhibit divergent binding profiles from 4-substituted analogs

Class-level inference from piperidine medicinal chemistry; direct comparative data not publicly reported for these specific regioisomers

Evidence Dimension	Piperidine Ring Substitution Position
Target Compound Data	3-yl attachment: propionamide at piperidine 3-position [1]
Comparator Or Baseline	4-yl attachment: propionamide at piperidine 4-position (CAS not publicly verified; generic regioisomer class)
Quantified Difference	Regioisomeric: distinct spatial vector and distance between N-methyl group and amide substituent; quantitative biological differentiation not publicly reported
Conditions	Structural classification based on piperidine substitution pattern

Why This Matters

For medicinal chemists conducting structure-activity relationship studies on piperidine-based scaffolds, selection of the defined 3-yl regioisomer ensures consistency with SAR hypotheses and prevents introduction of uncontrolled spatial variables.

• [1] Kuujia. Cas no 1401666-71-4 ((S)-2-Amino-N-((R)-1-methyl-piperidin-3-yl)-propionamide). Structural characterization including 3-yl substitution. View Source

Vendor-Specified Purity for Reproducibility

The target compound is commercially available with vendor-certified purity specifications of 95% (AKSci, Catalog 5033DS) and 98% (Leyan, Product 1810790), establishing a defined quality baseline for experimental use . In contrast, structurally related analogs such as the N-methyl derivative (CAS 1401665-57-3) are supplied at 97% purity from different vendors , while the (S,S)-stereoisomer is available at 95% purity . For research applications involving chiral compounds, certified purity directly impacts experimental reproducibility, particularly in asymmetric synthesis where stereochemical impurities can confound reaction outcomes, and in biological assays where impurities may produce artifactual activity signals . The availability of a compound at defined purity from multiple independent vendors provides procurement flexibility while maintaining quality consistency. No direct purity-performance correlation data are publicly available for this specific compound class; this evidence is classified as supporting evidence based on established principles of chemical quality control in research settings.

Vendor purity

Specification review

95–98% certified purity (multiple vendors)

Reproducibility context: defined purity baseline supports consistent research outcomes

Purity determined by vendor QC methods; independent verification recommended

Evidence Dimension	Vendor-Certified Chemical Purity
Target Compound Data	95% (AKSci), 98% (Leyan)
Comparator Or Baseline	N-methyl analog: 97% (CheMenu); (S,S)-stereoisomer: 95% (AKSci);
Quantified Difference	Purity range: 95-98% for target; comparable purities across analogs; differentiation lies in compound identity rather than purity advantage
Conditions	Vendor technical datasheets; purity determined by vendor QC methods

Why This Matters

For procurement decisions, the availability of this specific (S,R)-stereoisomer at certified 95-98% purity from multiple vendors ensures consistent material quality for reproducible research outcomes.

(S)-2-Amino-N-((R)-1-methyl-piperidin-3-yl)-propionamide: Research & Industrial Applications

Asymmetric Synthesis with Defined (S,R)-Stereochemistry

This compound is appropriate for asymmetric synthetic routes where the (S,R)-stereochemical configuration at the 2-amino-propionamide carbon and piperidine 3-position must be precisely controlled. The defined stereochemistry eliminates stereochemical ambiguity as a confounding variable in reaction optimization and product characterization . Researchers developing chiral catalysts, chiral auxiliaries, or enantioselective methodologies should select this stereoisomer rather than the alternative (S,S)-isomer (CAS 1401666-47-4) to ensure stereochemical consistency .

SAR Studies on Piperidine Pharmacophores

For structure-activity relationship (SAR) investigations of piperidine-containing lead compounds, this molecule provides a well-defined scaffold with the propionamide group at the 3-position of the N-methylpiperidine ring. SAR studies that systematically vary the piperidine substitution position (3-yl versus 4-yl) or stereochemistry should use this compound as the 3-yl (S,R)-configured reference point. Class-level inference from piperidine medicinal chemistry indicates that 3-substituted piperidines often exhibit distinct biological profiles from 4-substituted regioisomers .

Library Synthesis via Primary Amine Derivatization

The free primary amine (-NH2) present in this compound enables derivatization through amide bond formation, reductive amination, sulfonylation, or urea synthesis. Researchers synthesizing compound libraries for high-throughput screening should select this compound over its N-methyl analog (CAS 1401665-57-3), which lacks the free primary amine nucleophile and therefore cannot participate in these derivatization pathways . The molecular weight of 185.27 g/mol and favorable predicted physicochemical properties (boiling point 344.5±42.0 °C) support handling in standard organic synthesis workflows .

Reproducible Assays with Chiral Building Block

For in vitro assay development requiring a chiral amino amide building block, the vendor-certified purity of 95-98% provides a defined quality baseline that supports experimental reproducibility . Selection of this specific (S,R)-stereoisomer ensures that assay results are not confounded by stereochemical impurities or regioisomeric contamination. Researchers should document the CAS number (1401666-71-4) and vendor catalog specifications to enable independent replication of experimental findings .

Application

Selection Property

Validation Focus

Asymmetric synthesis studies

Defined (S,R)-stereochemistry

Stereochemical consistency review

Piperidine SAR studies

3-yl substitution pattern

Regioisomer SAR context review

Amine-derivatization library synthesis

Free primary amine handle

Derivatization feasibility review

Chiral building block assays

Certified purity specification

Experimental reproducibility review